Cas no 6991-06-6 (7-benzyl-3h-purin-6-one)

• Product name: 7-benzyl-3h-purin-6-one
• CAS No: 6991-06-6
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 974401
• PubChem ID: 135452693

7-benzyl-3h-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-3h-purin-6-one
• NSC38837; CTK5D1547; AC1Q6IES; AC1L5WIL; 7-Benzylhypoxanthin; 7-benzyl-1,7-dihydro-purin-6-one; 7-benzylhypoxanhine; SureCN7812404; 7-benzyl-3,7-dihydro-6h-purin-6-one; SureCN7812402; 7-benzylhypoxanthine; 7-Benzyl-1,7-dihydropurin-6-one; 7-Benzyl-hypoxanthin; SureCN2958439;
• SCHEMBL2958439
• NSC38837
• NSC210812
• 6991-06-6
• NSC-38837
• DTXSID20284764
• QOYGLSWWXXBIGG-UHFFFAOYSA-N
• NSC-210812
• 7-benzyl-1,7-dihydropurin-6-one
• 7-benzyl-3,7-dihydro-6h-purin-6-one

• Inchi： InChI=1S/C12H10N4O/c17-12-10-11(13-7-14-12)15-8-16(10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,13,14,17)
• InChI Key： QOYGLSWWXXBIGG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2C=NC3=C2C(=O)NC=N3

Computed Properties

• Exact Mass: 226.0856
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 59.28
• LogP: 1.16790